Cas no 32306-22-2 (Phosphorothioic acid,O-(4-chloro-5-phenyl-3-isoxazolyl) O,O-diethyl ester (8CI))

• Product Name: Phosphorothioic acid,O-(4-chloro-5-phenyl-3-isoxazolyl) O,O-diethyl ester (8CI)
• CAS No: 32306-22-2
• MF: C₁₃H₁₅ClNO₄PS
• MW: 347.754262208939
• CID: 316772
• PubChem ID: 208501
• Update Time: 2025-04-19

Phosphorothioic acid,O-(4-chloro-5-phenyl-3-isoxazolyl) O,O-diethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-(4-chloro-5-phenyl-3-isoxazolyl) O,O-diethyl ester (8CI)
• Phosphorothioic acid, O-(4-chloro-5-phenyl-3-isoxazolyl) O,O-diethyl ester
• o-(4-chloro-5-phenyl-1,2-oxazol-3-yl) o,o-diethyl phosphorothioate
• O-(4-Chloro-5-phenyl-3-isoxazolyl) O,O-diethyl phosphorothioate
• 32306-22-2
• DTXSID60954111

• Inchi： 1S/C13H15ClNO4PS/c1-3-16-20(21,17-4-2)19-13-11(14)12(18-15-13)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： VZPJAVWCVPDIBM-UHFFFAOYSA-N
• SMILES： ClC1C(=NOC=1C1C=CC=CC=1)OP(OCC)(OCC)=S

Computed Properties

• Exact Mass: 347.01495
• Monoisotopic Mass: 347.0147938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 53.72